Cas no 538317-43-0 (7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 538317-43-0
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 6103472
• PubChem ID: 135685833
• Update Time: 2025-07-18

7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 1,7-dihydro-7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-
• SR-01000111319-1
• AKOS022004226
• 538317-43-0
• Z370706738
• Oprea1_439953
• AKOS001676224
• 7-(4-methoxyphenyl)-5-methyl-2-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• SR-01000111319
• F1264-0060
• AB01294884-01
• 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• NCGC00290430-01

• Inchi： 1S/C21H21N5O2/c1-12-5-4-6-15(11-12)20-24-21-23-13(2)17(19(22)27)18(26(21)25-20)14-7-9-16(28-3)10-8-14/h4-11,18H,1-3H3,(H2,22,27)(H,23,24,25)
• InChI Key： CWDBJOIHYSCFBF-UHFFFAOYSA-N
• SMILES： C12N=C(C3=CC=CC(C)=C3)NN1C(C1=CC=C(OC)C=C1)C(C(N)=O)=C(C)N=2

Computed Properties

• Exact Mass: 375.16952493g/mol
• Monoisotopic Mass: 375.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Introduction to 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 538317-43-0)

7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide, with the CAS number 538317-43-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various pharmacological studies.

The molecular structure of 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide includes a triazolopyrimidine core functionalized with methoxy and methyl substituents. These substituents play a crucial role in modulating the compound's physicochemical properties and biological activity. The methoxy group at the 4-position of the phenyl ring enhances the compound's lipophilicity and solubility, while the methyl groups at the 5 and 3 positions contribute to its stability and receptor binding affinity.

Recent studies have highlighted the potential of 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These properties make it a valuable candidate for further investigation in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide has also demonstrated significant anti-inflammatory activity. Studies have found that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. This makes it a potential therapeutic agent for inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide have been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

Toxicity studies have also been conducted to assess the safety profile of 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide. Results from these studies indicate that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. This further supports its potential for clinical translation.

In conclusion, 7-(4-methoxyphenyl)-5-methyl-2-(3-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 538317-43-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.